2-[3-(2-Amino-ethyl)-phenoxy]-2-methyl-propionic acid ethyl ester

• Molecular Formula: C14H21NO3
• Molecular Weight: 251.32 g/mol
• IUPAC Name: ethyl 2-[3-(2-aminoethyl)phenoxy]-2-methylpropanoate
• InChI: InChI=1S/C14H21NO3/c1-4-17-13(16)14(2,3)18-12-7-5-6-11(10-12)8-9-15/h5-7,10H,4,8-9,15H2,1-3H3
• InChI Key: QDQDRCZNTLSYAD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)OC1=CC=CC(=C1)CCN

Description

2-[3-(2-Amino-ethyl)-phenoxy]-2-methyl-propionic acid ethyl ester is a useful research compound. Its molecular formula is C14H21NO3 and its molecular weight is 251.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Under nitrogen atmosphere, ethyl 2-(3-aminocarbonylmethylphenoxy)-2-methylpropionate (507 mg, 1.91 mmol) was dissolved in tetrahydrofuran. Subsequently, borane-tetrahydrofuran complex in tetrahydrofuran solution [1M BH3-THF in THF (19.1 mL, 19.1 mmol)] was added thereto, and the mixture was stirred for one hour at 50° C. The reaction mixture was concentrated under reduced pressure, followed by addition of 1M hydrochloric acid at 0° C. and stirring at room temperature. The resultant mixture was made basic with sodium carbonate, followed by extraction with chloroform and drying over sodium sulfate. The reaction mixture was subjected to filtration, concentration under reduced pressure, and purification by silica gel column chromatography (chloroform/methanol=10/1), whereby the target compound was obtained (261.8 mg, 1.04 mmol, 54.5%)

Synthesis routes and methods II

Procedure details

7.82 g (28.0 mmol) of 2-methyl-2-[3-((E)-2-nitro-vinyl)-phenoxy]-propionic acid ethyl ester was dissolved in 150 ml ethanol; 6.2 ml (39.7 mmol) hydrochloric acid in ethanol and 1.6 g of Pd-charcoal (10%) were added and the reaction mixture was then hydrogenated under 1 atm of H2-pressure during 5 hours. It was subsequently filtered (Celite), the filter cake was washed twice with ethanol and filtrate was evaporated. The residue was then partitioned between crashed ice/Na2CO3-solution/MeCl2 and extracted twice with MeCl2; the organic phases were washed with water, dried (MgSO4) and evaporated. The crude product was purified by flash chromatography (SiO2, MeCl2/MeOH) to give 4.36 g of the title compound as yellow oil.